Methyl 2-(3-(pyrazin-2-ylamino)azetidine-1-carbonyl)benzoate

• IUPAC Name: methyl 2-[3-(pyrazin-2-ylamino)azetidine-1-carbonyl]benzoate
• InChI: InChI=1S/C16H16N4O3/c1-23-16(22)13-5-3-2-4-12(13)15(21)20-9-11(10-20)19-14-8-17-6-7-18-14/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key: AGKWSMMJKBJRKN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)N2CC(C2)NC3=NC=CN=C3
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol

Description

Synthesis Analysis

The synthesis of azetidines, which are important four-membered heterocycles used in organic synthesis and medicinal chemistry, has been a subject of considerable research. The synthesis of azetidines is driven by a considerable ring strain. A straightforward synthesis of various 1,3-disubstituted azetidines has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols.

Molecular Structure Analysis

Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. The reactivity of azetidines is driven by a considerable ring strain, while at the same the ring is significantly more stable than that of related aziridines.

Chemical Reactions Analysis

The reactivity of azetidines is driven by a considerable ring strain, while at the same the ring is significantly more stable than that of related aziridines. This translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Scientific Research Applications

Synthesis and Transformation into Heterocyclic Systems

Methyl 2-benzoylamino-3-dimethylaminopropenoate, a compound closely related to the structure of interest, has been extensively utilized in the synthesis of multifunctional heterocyclic systems. These systems include pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and azetidine containing spirocycles, highlighting the compound's versatility as a synthone for preparing polysubstituted heterocycles (Pizzioli et al., 1998; Jones et al., 2016).

Applications in Antimicrobial Research

Some derivatives of related compounds have been synthesized and investigated for their antibacterial activities, indicating the potential of these synthesized heterocyclic compounds in contributing to the development of new antimicrobial agents (Dabholkar & Gavande, 2016).

Utility in Synthesizing Nitrogen-Bridged Compounds

The compound has also been used in the synthesis of nitrogen-bridged purine-like C-nucleosides, showcasing its applicability in creating complex structures that mimic naturally occurring nucleosides, potentially useful in therapeutic applications (Khadem et al., 1989).

Role in Synthesis of Anticancer Compounds

Further research has utilized related compounds in the synthesis of new 1,3,4-thiadiazoles, 1,3,4-selenadiazoles, and 1,2,4-triazolo[4,3-a]pyrimidines, some of which have been screened for their anticancer activities. This indicates the potential of such synthesized compounds in the development of novel anticancer therapies (Abdelall et al., 2010).

Future Directions

Azetidines are important four-membered heterocycles used in organic synthesis and medicinal chemistry. Recent advances in the chemistry and reactivity of azetidines have been reported, and the field continues to evolve with a focus on the most recent advances, trends, and future directions.